Cas no 2248402-88-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6516356
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate
- 2248402-88-0
-
- Inchi: 1S/C14H10N2O6S2/c17-11(8-15-24(20,21)12-6-3-7-23-12)22-16-13(18)9-4-1-2-5-10(9)14(16)19/h1-7,15H,8H2
- InChI Key: NVSKBQDWXSZWAW-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O
Computed Properties
- Exact Mass: 365.99802839g/mol
- Monoisotopic Mass: 365.99802839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 147Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516356-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate |
2248402-88-0 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate
Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate (CAS: 2248402-88-0)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate (CAS: 2248402-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione core with a thiophene sulfonamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of enzyme inhibition and targeted drug delivery.
Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. The incorporation of the thiophene sulfonamide group is particularly noteworthy, as it enhances the molecule's binding affinity to specific biological targets. Computational modeling and X-ray crystallography studies have provided insights into the three-dimensional structure of the compound, revealing key interactions with active sites of target enzymes. These findings are crucial for the rational design of derivatives with improved pharmacological properties.
In vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of certain proteases and kinases, which are implicated in various disease pathways. Notably, its ability to modulate inflammatory responses and apoptotic signaling has been explored in preclinical models of cancer and autoimmune diseases. The compound's pharmacokinetic profile, including its stability, bioavailability, and metabolic fate, has also been investigated, providing a foundation for further development into a viable therapeutic agent.
Furthermore, the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate in drug delivery systems has been explored. Its compatibility with nanoparticle-based carriers and its ability to achieve targeted release in specific tissues have been demonstrated, offering a promising avenue for reducing off-target effects and enhancing therapeutic efficacy. These advancements underscore the compound's versatility and its potential to address unmet medical needs.
In conclusion, the latest research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate (CAS: 2248402-88-0) highlights its multifaceted applications in drug discovery and development. Continued investigations into its mechanism of action, optimization of its chemical structure, and evaluation in clinical settings are expected to further unlock its therapeutic potential. This compound represents a valuable addition to the arsenal of bioactive molecules in the fight against complex diseases.
2248402-88-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)